2,3-Difluoro-4-methylphenylacetic acid

• IUPAC Name: 2-(2,3-difluoro-4-methylphenyl)acetic acid
• InChI: InChI=1S/C9H8F2O2/c1-5-2-3-6(4-7(12)13)9(11)8(5)10/h2-3H,4H2,1H3,(H,12,13)
• InChI Key: XYMLKJRXFGXFCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)CC(=O)O)F)F
• Molecular Formula: C9H8F2O2
• DSSTOX Substance ID: DTXSID80378916
• Molecular Weight: 186.15 g/mol
• CAS No.: 261763-47-7

Description

2,3-Difluoro-4-methylphenylacetic acid, also known as 2,3-DFMPA, is an important compound in the field of chemical synthesis, as it is a precursor to a number of important compounds and has a wide range of applications in the medical and scientific fields.

Scientific Research Applications

Electrochemical Fluorination

In a study by Ilayaraja et al. (2008), the selective electrochemical fluorination of alkyl phenylacetates, including derivatives similar to 2,3-Difluoro-4-methylphenylacetic acid, was investigated. This process yielded fluorinated phenylacetic acids under optimized conditions, demonstrating the utility of electrochemical methods in synthesizing difluorinated organic compounds. The research highlights the role of substituents and operating conditions in achieving high selectivity for monofluoro and difluoro esters, providing insights into the synthesis of complex fluorinated molecules (Ilayaraja, Manivel, Velayutham, & Noel, 2008).

Synthesis of Difluorinated Pseudopeptides

Gouge, Jubault, and Quirion (2004) utilized a Reformatsky-type reaction involving ethyl bromodifluoroacetate and a chiral oxazolidine to synthesize 2,2-Difluoro-3-(2-hydroxy-1 R -phenylethylamino)-3 S -phenylpropionic acid. This compound served as a precursor in the Ugi reaction to prepare various difluorinated pseudopeptides, showcasing the application of difluorinated acids in peptide synthesis. The study illustrates how difluorinated amino acids can be incorporated into larger molecules, expanding the toolkit for designing novel peptidomimetics (Gouge, Jubault, & Quirion, 2004).

Fluorescence Properties of Cyclen Derivatives

Sun Xiao-qiang (2010) described the synthesis of cyclen derivatives with fluorescence properties using 2,3-difluorophenylacetic acid as a starting material. This research demonstrates the potential of difluorinated phenylacetic acids in creating fluorescent probes for biochemical applications. By modifying cyclen with difluorophenyl groups, the study contributes to the development of new materials for imaging and sensing applications (Sun Xiao-qiang, 2010).

Safety and Hazards

This compound is classified as an irritant, and it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Safety measures include avoiding breathing dust or mist, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye protection/face protection.